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Compound of Interest

Compound Name:
1-(2-Chloro-5-

methylphenyl)guanidine

Cat. No.: B15336055

Get Quote

Abstract & Physicochemical Context
1-(2-Chloro-5-methylphenyl)guanidine is a critical intermediate in the synthesis of

heterocyclic pharmaceuticals and agrochemicals.[1][2][3] Synthetically, it is often derived from

the reaction of 2-chloro-5-methylaniline with cyanamide or S-methylisothiourea.[1][2][3]

Target Species: 1-(2-Chloro-5-methylphenyl)guanidine Hydrochloride[1][2][3]

CAS (Related Free Base): [Specific isomer not universally indexed; analogs used for

grounding][2][3][4]

Molecular Weight: 183.64 g/mol (Free Base) / ~220.1 g/mol (HCl Salt)[2][3][4]

pKa: ~11–12 (Guanidinium moiety)[2][3][4]

Critical Impurities:

2-Chloro-5-methylaniline (Starting material, toxic, oxidation-prone).[1][2][3]

Cyanoguanidine (Dimerized cyanamide).[2]
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Bis-guanidines (Over-reaction byproducts).[1][2][3][4]

The Purification Challenge
Substituted aryl guanidines possess a "Janus-faced" solubility profile: a hydrophobic

chlorinated aromatic ring and a highly polar, ionic guanidinium head.[1][3]

In Water: High solubility at high temps; moderate-to-low at room temp (ideal for

crystallization).[1][2][4]

In Non-polar Solvents (Hexane/Ether): Insoluble.[4]

In Polar Organics (EtOH, IPA): High solubility.[4]

The goal is to reject the lipophilic aniline impurity while recovering the ionic guanidine salt.

Solvent Selection Strategy
The choice of solvent dictates the rejection mechanism. We utilize a Polarity-Gradient

Approach.
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Solvent
System

Mechanism Pros Cons
Recommended
For

Water (100%)
Thermal

Solubility Shift

"Green" solvent;

Excellent

rejection of

organic aniline

impurities.[1][2]

[3]

Lower yield if

cooling isn't

aggressive;

drying requires

high energy.[4]

Highest Purity

(Removal of

starting amine)

Ethanol / Water

(9:1)

Co-Solvent

Solubility

Balances yield

and purity; faster

drying.[2][4]

Risk of co-

crystallizing

inorganic salts if

present.[4]

General Purpose

IPA / EtOAc
Solvent / Anti-

Solvent

Forces

precipitation via

polarity drop.[4]

May trap

impurities if

addition is too

fast ("Oiling

out").[2][4]

High Yield /

Recovery

Experimental Protocols
Protocol A: Aqueous-Alcoholic Recrystallization
(Standard)
Best for removing unreacted aniline starting material.[1][2][3]

Materials:

Crude 1-(2-Chloro-5-methylphenyl)guanidine HCl[1][2][3]

Solvent: 10% Aqueous Ethanol (v/v) or pure Deionized Water[2][4]

Equipment: Reflux condenser, magnetic stirrer, vacuum filtration setup.[4]

Step-by-Step Procedure:

Saturation: Suspend the crude solid in the solvent (Ratio: ~5 mL solvent per 1 g solid).[4]
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Dissolution: Heat the mixture to reflux (approx. 80-90°C).

Critical Check: If the solution is not clear, add solvent in 1 mL increments. If dark particles

remain, they are likely inorganic salts or charcoal residues; filter hot through a pre-warmed

Celite pad.[4]

Nucleation Control: Remove from heat. Allow the flask to cool to room temperature slowly

(over 1-2 hours) on a cork ring.

Why? Rapid cooling causes "oiling out" (liquid-liquid phase separation) rather than

crystallization, trapping impurities.[2][4]

Yield Maximization: Once at room temperature, place the flask in an ice-water bath (0-4°C)

for 30 minutes.

Isolation: Filter the white needles/plates using a Buchner funnel.

Washing: Wash the cake with cold Ethyl Acetate (2 x 5 mL).

Mechanistic Note: The guanidine salt is insoluble in EtOAc, but the lipophilic aniline

impurity is soluble. This "displacement wash" purges surface impurities.[4]

Drying: Dry under vacuum at 45°C for 6 hours.

Protocol B: Anti-Solvent Precipitation (High Recovery)
Best for recovering product from mother liquors or when yield is paramount.[2][3][4]

Materials:

Solvent: Methanol or Ethanol (Absolute)[2][4]

Anti-Solvent: Diethyl Ether or Ethyl Acetate[4]

Step-by-Step Procedure:

Dissolution: Dissolve crude material in the minimum volume of warm Methanol (approx.

40°C).
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Precipitation: Add the Anti-Solvent (Ether or EtOAc) dropwise with vigorous stirring until a

persistent cloudiness (turbidity) appears.[4]

Re-dissolution: Add a few drops of Methanol until the solution clears again.

Crystallization: Cover and let stand undisturbed at room temperature, then refrigerate.

Harvest: Filter and wash with pure Anti-Solvent.[4]

Process Visualization (Graphviz)[1][2][3][4]
Workflow 1: Purification Logic Flow
This diagram illustrates the decision-making process for rejecting specific impurities.[1][4]
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Crude 1-(2-Chloro-5-methylphenyl)guanidine HCl

Impurity Analysis (HPLC/TLC)

Dominant Impurity?

Lipophilic Amine
(Starting Material)

High Organic Impurity

Inorganic Salts
(NaCl, etc.)

High Salt Content

Protocol A: Water/EtOH
(Hydrophobic Exclusion)

Protocol B: MeOH/EtOAc
(Ionic Precipitation)

Critical Step: Non-Polar Wash
(EtOAc/Ether)

Pure Crystalline Product

Click to download full resolution via product page

Caption: Decision tree for selecting the optimal recrystallization pathway based on impurity

profile.

Workflow 2: Experimental Setup (Standard Protocol)

1. Dissolution
(Reflux in 10% EtOH)

2. Hot Filtration
(Remove Insolubles)

3. Slow Cooling
(Prevents Oiling Out)

4. Ice Bath
(Max Yield)

5. Displacement Wash
(EtOAc removes Aniline)
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Caption: Step-by-step unit operations for Protocol A.

Analytical Validation
To confirm the success of the recrystallization, the following specifications should be met:

Test Method Acceptance Criteria

Appearance Visual
White to off-white crystalline

needles.[1][2][3]

Melting Point Capillary

180–185°C (Typical for aryl

guanidine HCl salts [1]).[4][5]

Sharp range (<2°C).[2][4]

Purity HPLC (C18 Column) > 99.0% Area.[2][4]

Identity 1H-NMR (DMSO-d6)

Aromatic protons (3H) distinct

from starting aniline;

Guanidine NH protons visible

(~7.0-9.0 ppm broad).[1][2][3]

[4]

Note on Melting Point: Aryl guanidine salts often exhibit polymorphism.[4] If a melting point of

~170°C is observed, it may be a different polymorph or hydrate.[4] Drying at 60°C under

vacuum usually converts it to the stable anhydrous form.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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